Cas no 2138111-43-8 (4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid)
4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1154413
- 4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid
- 2138111-43-8
- 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid
-
- Inchi: 1S/C11H9NO3S/c1-15-10-9(6-16-12-10)7-2-4-8(5-3-7)11(13)14/h2-6H,1H3,(H,13,14)
- InChI Key: YYPRODONJUQYTJ-UHFFFAOYSA-N
- SMILES: S1C=C(C(=N1)OC)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 235.03031432g/mol
- Monoisotopic Mass: 235.03031432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 87.7Ų
4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154413-0.05g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 0.05g |
$1032.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-0.1g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 0.1g |
$1081.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-0.25g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 0.25g |
$1131.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-0.5g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 0.5g |
$1180.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-1.0g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 1g |
$1229.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-2.5g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 2.5g |
$2408.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-5.0g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 5g |
$3562.0 | 2023-06-09 | ||
| Enamine | EN300-1154413-10.0g |
4-(3-methoxy-1,2-thiazol-4-yl)benzoic acid |
2138111-43-8 | 10g |
$5283.0 | 2023-06-09 |
4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid
Introduction to 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid (CAS No. 2138111-43-8)
4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138111-43-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a unique structural motif consisting of a thiazole ring substituted with a 3-methoxy group at the 3-position and linked to a benzoic acid moiety through an amide or ester bond, depending on the synthetic route. The presence of both aromatic and heterocyclic components makes this compound a versatile scaffold for medicinal chemistry applications.
The thiazole core is a well-documented pharmacophore in drug discovery, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential in antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The incorporation of a 3-methoxy group enhances the lipophilicity and metabolic stability of the molecule, which is often critical for optimizing pharmacokinetic properties. The benzoic acid component contributes to the compound's solubility and binding affinity to biological targets.
In recent years, research has focused on leveraging structural modifications of thiazole-based compounds to develop novel therapeutic agents. Specifically, derivatives like 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid have been explored for their interactions with enzyme targets such as kinases and proteases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain cancer-related pathways by modulating key signaling molecules. The benzoic acid moiety may serve as a hydrogen bond acceptor or participate in hydrophobic interactions within the active site of target proteins.
The synthesis of 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid typically involves multi-step organic transformations, including cyclization reactions to form the thiazole ring, functional group interconversions to introduce the methoxy substituent, and coupling reactions to attach the benzoic acid moiety. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity. The purity and structural integrity of the final product are critical for downstream applications, necessitating rigorous analytical characterization using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.
The pharmacological profile of 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid has been investigated in both in vitro and in vivo models. In cell-based assays, the compound demonstrates selective inhibition of several kinases associated with tumor proliferation and metastasis. Additionally, preclinical studies indicate that it may exhibit anti-inflammatory effects by modulating cytokine production pathways. These findings underscore its potential as a lead compound for further development into therapeutic agents targeting chronic inflammatory diseases or oncological disorders.
Advances in computational chemistry have further accelerated the exploration of 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid's biological activity. Molecular docking simulations have been used to predict binding affinities with various protein targets, aiding in rational drug design. Furthermore, virtual screening algorithms have identified novel analogs with enhanced potency or selectivity. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level.
The chemical properties of this compound also make it valuable for material science applications beyond pharmaceuticals. For instance, its ability to form stable complexes with metal ions suggests potential use in coordination chemistry or catalysis. Additionally, its aromatic structure may contribute to light-emitting properties when incorporated into organic semiconductors or optoelectronic materials.
Future research directions for 4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid include exploring its role in epigenetic modulation and metabolic regulation. Emerging evidence suggests that thiazole derivatives can influence histone deacetylase activity or alter lipid biosynthesis pathways. Such mechanisms are increasingly recognized as critical regulators of disease progression and may offer new therapeutic opportunities.
In conclusion,4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid (CAS No. 2138111-43-8) represents a promising scaffold with diverse biological activities and synthetic utility. Its unique structural features position it as a valuable candidate for drug discovery initiatives aimed at addressing unmet medical needs across multiple therapeutic areas.
2138111-43-8 (4-(3-Methoxy-1,2-thiazol-4-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)